Cas no 154701-59-4 (Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-methyl-, (4S)-)

• Product Name: Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-methyl-, (4S)-
• CAS No: 154701-59-4
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 106677
• PubChem ID: 57348853
• Update Time: 2025-04-18

Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-methyl-, (4S)-
• (S)-2-(2-BROMOPHENYL)-4-METHYL-4,5-DIHYDROOXAZOLE
• 154701-59-4

• Inchi： 1S/C10H10BrNO/c1-7-6-13-10(12-7)8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3/t7-/m0/s1
• InChI Key： FYFTZTGJMKFOOU-ZETCQYMHSA-N
• SMILES： BrC1C=CC=CC=1C1=N[C@@H](C)CO1

Computed Properties

• Exact Mass: 238.99500
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.05000